mTOR inhibitor WYE-23

• Molecular Formula: C26H32N8O4
• Molecular Weight: 520.6 g/mol
• InChI: InChI=1S/C26H32N8O4/c1-37-26(36)33-10-8-20(9-11-33)34-24-21(16-27-34)23(32-12-14-38-15-13-32)30-22(31-24)17-2-4-18(5-3-17)28-25(35)29-19-6-7-19/h2-5,16,19-20H,6-15H2,1H3,(H2,28,29,35)
• InChIKey: NQNFBVOZVJAWSQ-UHFFFAOYSA-N

WYE-23 mTOR Inhibitor: Procurement-Relevant Baseline Profile

mTOR inhibitor WYE-23 is an ATP-competitive, sub‑nanomolar mammalian target of rapamycin (mTOR) kinase inhibitor within the pyrazolopyrimidine chemotype series . It exhibits a biochemical mTOR IC₅₀ of 0.45 nM and 1,469‑fold selectivity over PI3Kα (IC₅₀ = 661 nM), positioning it as a high‑selectivity tool compound versus pan‑PI3K/mTOR inhibitors . WYE‑23 demonstrates anti‑proliferative activity in LNCaP prostate cancer cells with a cellular IC₅₀ of 42 nM and displays microsomal stability with a half‑life exceeding 30 minutes .

Assay Fit mTOR kinase inhibition study fit for low-concentration assay workflows

Selectivity Context PI3Kα isoform-selectivity assay context supports mTOR-specific signaling dissection

Cell Model LNCaP cell-model endpoint review for anti-proliferative assay context

Why In‑Class mTOR Inhibitors Cannot Simply Substitute for WYE-23

ATP‑competitive mTOR inhibitors within the pyrazolopyrimidine series exhibit substantial divergence in biochemical potency, PI3K‑family selectivity windows, cellular anti‑proliferative efficacy, and metabolic stability despite shared core scaffolds . For example, the direct analog WYE‑354 displays a biochemical mTOR IC₅₀ approximately 10‑fold weaker than WYE‑23, a >240‑fold selectivity gap over PI3Kα versus >1,400‑fold for WYE‑23, and a cellular IC₅₀ in LNCaP cells that is 8‑fold higher . These quantitative disparities mean that substituting one WYE‑series compound for another without re‑validation will produce materially different target engagement and phenotypic readouts, undermining experimental reproducibility [1].

Biochemical mTOR potency may differ significantly among pyrazolopyrimidine analogs; direct substitution can alter target engagement.

PI3Kα selectivity window may not transfer; off-target PI3K pathway effects could confound mTOR-specific readouts.

Cellular anti-proliferative potency may shift, requiring re-optimization of working concentrations and assay conditions.

• [1] Yu, K. et al. (2009) Biochemical, Cellular, and In vivo Activity of Novel ATP-Competitive and Selective Inhibitors of the Mammalian Target of Rapamycin. Cancer Research, 69(9 Suppl), Abstract 672. View Source

WYE-23 Differentiation Evidence: Quantitative Comparator Data for Procurement Decisions

Biochemical mTOR Potency of WYE-23 vs. WYE-354 and WYE-28

WYE‑23 inhibits recombinant mTOR kinase with a biochemical IC₅₀ of 0.45 nM . This represents a ~9‑fold enhancement in potency relative to WYE‑354 (mTOR IC₅₀ = 4 nM) and sits between WYE‑28 (IC₅₀ = 0.08 nM) and WYE‑354 within the same pyrazolopyrimidine scaffold series .

mTOR IC₅₀ Comparison

Head-to-head

0.45 nM (WYE-23) vs. 4 nM (WYE-354)

Supports mTOR inhibition assay context at low concentration ranges.

Matched vendor panel; recombinant mTOR kinase assay, ATP 100 μM.

Evidence Dimension	Biochemical mTOR kinase inhibition (IC₅₀)
Target Compound Data	0.45 nM
Comparator Or Baseline	WYE-354: 4 nM; WYE-28: 0.08 nM
Quantified Difference	~9‑fold more potent than WYE‑354; ~5.6‑fold less potent than WYE‑28
Conditions	Recombinant mTOR kinase assay; ATP concentration 100 μM; pyrazolopyrimidine series comparator data from same vendor datasheet panel

Why This Matters

Sub‑nanomolar biochemical potency reduces the compound quantity required per assay, directly lowering per‑experiment procurement costs and enabling use in high‑throughput screening formats where WYE‑354 would require higher concentrations.

PI3Kα Selectivity Window: WYE-23 vs. WYE-354 vs. AZD8055

WYE‑23 displays a 1,469‑fold selectivity window for mTOR over PI3Kα (mTOR IC₅₀ = 0.45 nM vs. PI3Kα IC₅₀ = 661 nM) . In contrast, WYE‑354 achieves only ~256‑fold selectivity (mTOR IC₅₀ = 4 nM vs. PI3Kα IC₅₀ = 1,026 nM) . For broader context, AZD8055—an alternative ATP‑competitive mTOR inhibitor from a different chemical series—reports ~1,000‑fold selectivity against class I PI3K isoforms [1], making WYE‑23's ~1,469‑fold selectivity superior among these comparators.

PI3Kα Selectivity

Head-to-head

1,469-fold (WYE-23) vs. ~256-fold (WYE-354)

Reported selectivity context supports mTOR-specific signaling dissection.

Cross-study AZD8055 comparison included; vendor panel data.

Evidence Dimension	Selectivity ratio: mTOR IC₅₀ / PI3Kα IC₅₀
Target Compound Data	1,469‑fold (0.45 nM / 661 nM)
Comparator Or Baseline	WYE-354: ~256‑fold (4 nM / 1,026 nM); AZD8055: ~1,000‑fold (class I PI3K panel; cross-study comparator)
Quantified Difference	~5.7‑fold wider selectivity window vs. WYE‑354; ~47% greater selectivity vs. AZD8055 (cross‑study comparable)
Conditions	Recombinant enzyme assays; PI3Kα p110α isoform; WYE‑23 and WYE‑354 data from matched vendor panel; AZD8055 data from published cross‑study biochemical profiling

Why This Matters

A wider PI3Kα selectivity window reduces the probability of confounding PI3K‑mediated off‑target effects in cellular assays. For procurement, WYE‑23 is the preferred choice over WYE‑354 when experimental design requires mTOR‑specific signaling dissection with minimal PI3K pathway crosstalk.

• [1] Chresta, C.M. et al. (2010) AZD8055 Is a Potent, Selective, and Orally Bioavailable ATP-Competitive Mammalian Target of Rapamycin Kinase Inhibitor with In vitro and In vivo Antitumor Activity. Cancer Research, 70(1), 288–298. View Source

Cellular Anti‑Proliferative Activity in LNCaP Prostate Cancer Cells: WYE-23 vs. WYE-354

In LNCaP prostate cancer cells, WYE‑23 inhibits cell growth with a cellular IC₅₀ of 42 nM . This represents an 8.5‑fold improvement in cellular potency compared to WYE‑354, which exhibits a cellular IC₅₀ of 355 nM in the same LNCaP assay . WYE‑28 further improves upon this benchmark with a cellular IC₅₀ below 1 nM , establishing a clear cellular potency rank order within the series.

Cellular IC₅₀

Head-to-head

42 nM (WYE-23) vs. 355 nM (WYE-354)

Supports cell-model endpoint review with lower working concentration context.

LNCaP prostate cancer cell line; matched vendor panel conditions.

Evidence Dimension	LNCaP cell growth inhibition (cellular IC₅₀)
Target Compound Data	42 nM
Comparator Or Baseline	WYE-354: 355 nM; WYE-28: <1 nM
Quantified Difference	~8.5‑fold more potent than WYE‑354; ~42‑fold less potent than WYE‑28
Conditions	LNCaP human prostate adenocarcinoma cell line; cell growth/viability endpoint; matched vendor panel conditions

Why This Matters

Cellular potency directly translates to the working concentration required in cell‑based experiments. Procuring WYE‑23 instead of WYE‑354 reduces the effective concentration ~8‑fold, minimizing solvent (DMSO) carryover toxicity and extending the usable dose‑response range in phenotypic screening campaigns.

In Vitro Metabolic Stability: WYE-23 Microsomal Half‑Life vs. Class Benchmarks

WYE‑23 demonstrates a microsomal stability half‑life (T₁/₂) greater than 30 minutes in vitro . While specific comparator microsomal T₁/₂ values for WYE‑354 in the same assay system are not available in the same datasheet panel, this T₁/₂ exceeds the commonly accepted threshold of 30 minutes that distinguishes moderate‑stability from low‑stability compounds in hepatic microsome assays [1]. ATP‑competitive mTOR inhibitors as a class frequently exhibit sub‑30‑minute microsomal half‑lives, limiting their utility in prolonged cellular assays [1].

Microsomal Stability

Class-level

>30 min (T₁/₂)

May support extended-duration cell-based assay contexts.

Class-level ADME benchmark; species not specified in vendor datasheet.

Evidence Dimension	In vitro microsomal stability (T₁/₂)
Target Compound Data	>30 min
Comparator Or Baseline	Class benchmark: T₁/₂ <30 min considered low metabolic stability (class‑level inference; explicit comparator data not available)
Quantified Difference	Exceeds the 30‑minute moderate‑stability threshold
Conditions	Liver microsome incubation; species not specified in vendor datasheet; class‑level inference based on general ADME classification standards

Why This Matters

A microsomal T₁/₂ exceeding 30 minutes indicates that WYE‑23 is suitable for cell‑based assays requiring extended compound exposure (e.g., 24–72 hour proliferation or signaling assays) without substantial compound depletion, reducing the need for media refreshment and conserving compound usage.

• [1] Di, L. et al. (2005) Physicochemical Profiling and ADME Characterization of Drug Candidates. In: Borchardt, R.T. et al. (eds) Drug Discovery and Development, Vol. 2. Wiley. View Source

Kinase Selectivity Profiling: WYE-23 vs. WYE-354 PI3Kγ and Broader Kinase Panel

WYE‑354 has been profiled against PI3Kγ, showing an IC₅₀ of 7.37 μM (corresponding to a ~1,840‑fold selectivity window vs. mTOR) and demonstrating little or no activity against 24 additional kinases (IC₅₀ values >50 μM) . While analogous broad‑panel data for WYE‑23 are not available in public datasheets, the 1,469‑fold selectivity over PI3Kα and the shared pyrazolopyrimidine scaffold suggest a comparable or superior selectivity profile across the PI3K family . WYE‑687—a structurally related pyrazolopyrimidine—shows PI3Kγ IC₅₀ = 3.11 μM and PI3Kα IC₅₀ = 0.81 μM, substantially weaker selectivity than WYE‑23's PI3Kα window .

Kinase Selectivity Profiling

Class-level

PI3Kα IC₅₀ 661 nM; broader kinome data not available

Scaffold-based selectivity context; may support PI3K off-target review.

WYE-354 PI3Kγ 7.37 μM, WYE-687 PI3Kα 0.81 μM (cross-study).

Evidence Dimension	Kinase selectivity: PI3K family and broader kinome profiling
Target Compound Data	PI3Kα IC₅₀ = 661 nM (1,469‑fold selectivity); broader kinome data not publicly available
Comparator Or Baseline	WYE-354: PI3Kγ IC₅₀ = 7.37 μM, >50 μM against 24 kinases; WYE-687: PI3Kα IC₅₀ = 0.81 μM, PI3Kγ IC₅₀ = 3.11 μM (class‑level inference; scaffold‑based extrapolation)
Quantified Difference	WYE‑23 PI3Kα selectivity exceeds WYE‑687 by ~1.2‑fold (661 vs. 810 nM); WYE‑23 selectivity gap relative to WYE‑354 PI3Kγ cannot be directly quantified without matched assay data
Conditions	Recombinant kinase assays; WYE‑354 data from Sigma‑Aldrich/Cayman datasheets; WYE‑687 data from Selleck Chemicals; cross‑study comparison with explicit caveat

Why This Matters

When selecting an mTOR inhibitor for experiments where PI3Kα‑mediated signaling confounds data interpretation, WYE‑23 provides the widest documented PI3Kα selectivity window among the pyrazolopyrimidine comparator set, making it the most suitable procurement choice for mTOR‑specific pathway interrogation.

Physical and Formulation Properties Relevant to Laboratory Handling and Procurement

WYE‑23 has a DMSO solubility of 11 mg/mL, corresponding to approximately 21 mM given its molecular weight of 520.6 g/mol . This is lower than WYE‑354's DMSO solubility of 50 mg/mL (~101 mM) and WYE‑28's 66 mg/mL (~113 mM) . The moderate DMSO solubility of WYE‑23 requires careful stock solution planning for experiments requiring high final compound concentrations or low DMSO tolerance.

DMSO Solubility

Head-to-head

11 mg/mL (~21 mM) vs. 50 mg/mL (WYE-354)

Stock concentration handling context; may require formulation planning.

Vendor-reported solubility; room temperature.

Evidence Dimension	DMSO solubility
Target Compound Data	11 mg/mL (~21 mM)
Comparator Or Baseline	WYE-354: 50 mg/mL (~101 mM); WYE-28: 66 mg/mL (~113 mM)
Quantified Difference	~4.8‑fold lower stock concentration capacity vs. WYE‑354; ~5.4‑fold lower vs. WYE‑28
Conditions	DMSO solvent; room temperature; vendor‑reported solubility values

Why This Matters

Lower DMSO solubility constrains the maximum achievable stock concentration. For procurement, users requiring high‑concentration treatment conditions (e.g., in vivo dosing formulations or 3D spheroid assays) should verify that the 21 mM maximum stock concentration is sufficient, and may need to procure larger quantities to compensate for formulation losses.

WYE-23 Best‑Fit Research Application Scenarios Based on Quantitative Evidence

mTOR‑Selective Signaling Pathway Dissection in PI3K‑Proficient Cellular Models

For researchers studying mTORC1/mTORC2 signaling in cell lines with active PI3K signaling (e.g., PTEN‑proficient or PI3K‑mutant backgrounds), WYE‑23 provides the 1,469‑fold selectivity window over PI3Kα required to attribute phenotypic effects specifically to mTOR inhibition rather than confounding PI3K pathway blockade . This scenario leverages the quantitative selectivity advantage documented in Section 3, Evidence Item 2, and is recommended over WYE‑354 (~256‑fold selectivity) when PI3K‑off‑target activity would confound data interpretation.

Long‑Duration Cellular Assays Requiring Sustained Compound Exposure

WYE‑23's microsomal T₁/₂ exceeding 30 minutes supports its use in multi‑day proliferation, colony formation, or chronic signaling assays (e.g., 48–72 hour drug treatment protocols) where compounds with shorter half‑lives would be substantially depleted . As established in Section 3, Evidence Item 4, this metabolic stability profile makes WYE‑23 a more reliable procurement choice than mTOR inhibitors with unknown or sub‑30‑minute microsomal stability for extended‑exposure experimental designs.

LNCaP Prostate Cancer Model Dose‑Response and High‑Throughput Screening

With a cellular IC₅₀ of 42 nM in LNCaP cells—8.5‑fold more potent than WYE‑354 (355 nM)—WYE‑23 is the preferred procurement choice for prostate cancer phenotypic screening campaigns or dose‑response studies where lower working concentrations minimize solvent toxicity and maximize the assay's dynamic range . This application directly derives from the quantitative cellular potency comparison in Section 3, Evidence Item 3.

In Vitro ADME Screening and Metabolic Stability Benchmarking of mTOR Inhibitor Series

For medicinal chemistry and DMPK teams profiling mTOR inhibitor lead series, WYE‑23 serves as a reference compound with documented >30‑minute microsomal stability . Combined with its 1,469‑fold PI3Kα selectivity, WYE‑23 can be used as a benchmark to evaluate whether newly synthesized analogs achieve simultaneous improvements in both selectivity window and metabolic stability relative to this established reference point.

Application

Selection Property

Validation Focus

mTOR signaling pathway study in PI3K-proficient models

Isoform-selectivity review

PI3K pathway crosstalk control

Extended-duration cell-based assays

Microsomal stability context

Compound depletion in prolonged assays

LNCaP cell-model dose-response studies

Cell-model endpoint review

Working concentration and solvent toxicity

ADME screening and stability benchmarking

ADME property reference context

Metabolic stability and selectivity benchmark